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Compound of Interest

Compound Name: Linalyl anthranilate

Cat. No.: B1675414

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the olfactory profiles of two closely related
anthranilate esters: linalyl anthranilate and methyl anthranilate. The information presented
herein is curated for professionals in research, scientific, and drug development fields, offering
a comprehensive overview supported by available data and standardized experimental

protocols.

Quantitative Olfactory and Physicochemical Data

The following table summarizes the key olfactory and physicochemical properties of linalyl
anthranilate and methyl anthranilate, facilitating a direct comparison of their characteristics.
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Property Linalyl Anthranilate Methyl Anthranilate
CAS Number 7149-26-0 134-20-3
Molecular Formula C17H23NO2 CsHoNO2
Molecular Weight 273.37 g/mol 151.16 g/mol
Floral, Fruity, Fresh, Sweet, ] ]
Odor Type Fruity, Floral, Sweet, Narcotic
Green
Characterized by a powerful
_ , fruity-floral scent with distinct
Described as having a floral
o ] Concord grape notes, orange
aroma reminiscent of gardenia, )
) ) blossom, and neroli
] with fruity, fresh, sweet, and
Odor Profile undertones, backed by a
green notes, complemented by ) )
] sweet, narcotic quality.[2] Also
citrus and woody undertones. ) )

o described with musky,
naphthalene, and medicinal
facets.[3]

Odor Strength Medium Medium
) 0.12 ng/L in air; 8.1 pug/L in
Odor Threshold Data not available

water

Substantivity on Smelling Strip

Data not available

> 24 hours|[2]

Colorless to pale yellow

Colorless to pale yellow

Appearance o o
liquid[1] liquid[4]
Boiling Point 315 °C[5] 256 °C[4]
) ] Very slightly soluble in water;
N Insoluble in water; Soluble in i
Solubility Soluble in ethanol and

ethanol.[6]

propylene glycol.[4]

Experimental Protocols

To ensure objective and reproducible olfactory data, standardized experimental methodologies

are crucial. Below are detailed protocols for key experiments relevant to the sensory analysis of

aroma compounds like linalyl anthranilate and methyl anthranilate.
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Gas Chromatography-Olfactometry (GC-O) Analysis

Gas Chromatography-Olfactometry (GC-O) is a powerful technique that combines the
separation capabilities of gas chromatography with human sensory perception to identify odor-
active compounds in a sample.[7]

Objective: To separate the volatile components of a sample and identify which of them
contribute to the overall aroma.

Methodology:

o Sample Preparation: Samples of linalyl anthranilate and methyl anthranilate are prepared
by diluting them in a suitable solvent (e.g., ethanol) to an appropriate concentration for
injection.

 Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5 or FFAP)
is used. The outlet of the column is split into two streams: one directed to a standard detector
(e.g., Flame lonization Detector or Mass Spectrometer) and the other to an olfactory
detection port (ODP).[8]

o Chromatographic Conditions:

o

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate.

[¢]

[¢]

Oven Temperature Program: A temperature gradient is programmed to ensure the
separation of volatile compounds.

o

Transfer Line to ODP: Heated to prevent condensation of the analytes.

 Olfactory Evaluation: Trained sensory panelists sniff the effluent from the ODP and record
the time, duration, and a descriptor for each odor detected.

o Data Analysis: The data from the chemical detector (retention time and peak area) is
correlated with the sensory data from the panelists. Common GC-O techniques for
quantifying odor potency include:
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o Detection Frequency: A panel of assessors is used, and the number of panelists who
detect an odor at a specific retention time is recorded.[7]

o Aroma Extract Dilution Analysis (AEDA): The sample is serially diluted and analyzed until
no odor is detected. The highest dilution at which an odorant is still perceived is its flavor
dilution (FD) factor.

o Direct Intensity Measurement: Panelists rate the intensity of each detected odor on a
predefined scale.

Sensory Panel Evaluation for Odor Profile

A trained sensory panel can provide detailed qualitative and quantitative descriptions of the
olfactory profiles of the two compounds.

Objective: To characterize and compare the odor profiles of linalyl anthranilate and methyl
anthranilate.

Methodology:

o Panelist Selection and Training: A panel of individuals is selected based on their sensory
acuity and trained on a standardized vocabulary of odor descriptors.

o Sample Preparation and Presentation:
o The compounds are diluted to equal perceived intensities in an appropriate solvent.

o Samples are presented on smelling strips or in sniff bottles, coded with random three-digit
numbers to prevent bias.

o Areference standard may be provided for comparison.

o Evaluation Environment: The evaluation is conducted in a well-ventilated, odor-free room to
avoid sensory interference.

o Evaluation Procedure:

o Panelists are instructed to sniff the samples and evaluate their odor characteristics.
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o They then rate the intensity of various agreed-upon odor attributes (e.qg., fruity, floral,
sweet, green) on a labeled magnitude scale (e.g., from O = not perceptible to 9 =
extremely strong).

» Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed
(e.g., using Analysis of Variance - ANOVA) to determine significant differences in the
perceived odor profiles of the two compounds.

Visualizing Methodologies and Pathways

Experimental Workflow for Comparative Sensory
Analysis

The following diagram illustrates a typical workflow for the comparative sensory analysis of two
aroma compounds.
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Caption: Workflow for comparative sensory analysis.

General Olfactory Signaling Pathway

While the specific olfactory receptors for linalyl anthranilate and methyl anthranilate are not
publicly documented, the following diagram illustrates the general signal transduction cascade
initiated upon the binding of an odorant molecule to a G-protein coupled receptor in the
olfactory epithelium.
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Caption: General olfactory signaling pathway.
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Conclusion

Linalyl anthranilate and methyl anthranilate, while both esters of anthranilic acid, present
distinct olfactory profiles. Methyl anthranilate is characterized by its potent and recognizable
"Concord grape" and orange blossom aroma. In contrast, linalyl anthranilate offers a more
complex and nuanced floral scent with prominent gardenia notes and fresh, green, citrus, and
woody facets. These differences are significant for their applications in fragrance and flavor
creation, where methyl anthranilate provides a strong, sweet, fruity-floral character, and linalyl
anthranilate contributes a more sophisticated and multi-faceted floral bouquet. The choice
between these two compounds will ultimately depend on the specific desired olfactory outcome
in a given formulation. Further research employing direct comparative sensory analysis would
be beneficial for a more granular quantification of their respective odor profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1675414#olfactory-profile-comparison-of-linalyl-
anthranilate-and-methyl-anthranilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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